Cas no 26805-39-0 (2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (Z)- (9CI))

• Product Name: 2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (Z)- (9CI)
• CAS No: 26805-39-0
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 268144
• PubChem ID: 6062768
• Update Time: 2025-04-19

2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-(acetyloxy)-, ethyl ester, (Z)- (9CI)
• cis-3-acetoxycrotonate
• 2-Butenoic acid, 3-(acetyloxy)-, ethyl ester, (Z)-
• ethyl (2E)-3-(acetyloxy)but-2-enoate
• Ethyl 3-(acetoxy)isocrotonate
• EINECS 248-011-1
• EINECS 249-519-6
• VSCUAMOPAHJJTA-AATRIKPKSA-N
• 29214-62-8
• Ethyl 3-acetoxy-2-butenoate
• NSC 167587
• ethyl 3-acetoxybut-2-enoate
• 26805-39-0
• 2-Butenoic acid, 3-(acetyloxy)-, ethyl ester, (E)-
• DTXSID401226669
• 2-Butenoic acid, 3-(acetyloxy)-, ethyl ester
• NS00084381
• EINECS 248-635-4
• 27750-19-2

• Inchi： 1S/C8H12O4/c1-4-11-8(10)5-6(2)12-7(3)9/h5H,4H2,1-3H3/b6-5+
• InChI Key： VSCUAMOPAHJJTA-AATRIKPKSA-N
• SMILES： O(C(/C=C(\C)/OC(C)=O)=O)CC

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 0.8

Experimental Properties

• Density: 1.069
• Boiling Point: 215.4°Cat760mmHg
• Flash Point: 98.6°C
• Refractive Index: 1.441
• PSA: 52.6